Cas no 1341109-74-7 (2-(1-amino-4-methylcyclohexyl)acetic acid)

• Product Name: 2-(1-amino-4-methylcyclohexyl)acetic acid
• CAS No: 1341109-74-7
• MF: C₉H₁₇NO₂
• MW: 171.2368
• MDL: MFCD20384997
• CID: 5094484
• Update Time: 2025-10-29

2-(1-amino-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Amino-4-methyl-cyclohexyl)-acetic acid
• STL484252
• (1-amino-4-methylcyclohexyl)acetic acid
• cyclohexaneacetic acid, 1-amino-4-methyl-, hydrochloride
• 2-(1-amino-4-methylcyclohexyl)acetic acid

• MDL： MFCD20384997
• Inchi： 1S/C9H17NO2/c1-7-2-4-9(10,5-3-7)6-8(11)12/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key： NNFMQQHATTUKJC-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C1(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C1([H])[H])N([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-amino-4-methylcyclohexyl)acetic acid

Comprehensive Overview of 2-(1-amino-4-methylcyclohexyl)acetic acid (CAS No. 1341109-74-7): Properties, Applications, and Research Insights

2-(1-amino-4-methylcyclohexyl)acetic acid (CAS No. 1341109-74-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This cyclohexane derivative, characterized by an acetic acid moiety and an amino functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₇NO₂, and modular design make it valuable for designing peptidomimetics or bioactive molecules targeting metabolic pathways.

Recent studies highlight the compound's potential in drug discovery, particularly for modulating enzyme activity or receptor binding. Researchers are exploring its utility in central nervous system (CNS) therapeutics, leveraging its balanced lipophilicity and hydrogen-bonding capacity. The 4-methylcyclohexyl backbone contributes to conformational rigidity, a sought-after trait in structure-activity relationship (SAR) studies. These properties align with current trends in fragment-based drug design, where small molecular fragments like this acid are used to build optimized lead compounds.

From a synthetic perspective, CAS 1341109-74-7 exemplifies advancements in stereoselective synthesis. The chiral center at the 1-position of the cyclohexane ring necessitates precise synthetic routes, often involving asymmetric hydrogenation or enzymatic resolution. Such methodologies resonate with the pharmaceutical industry's push toward green chemistry and reduced enantiomeric waste. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring the compound's purity for high-value applications.

The compound's physicochemical properties—including a predicted logP of ~1.8 and moderate water solubility—make it suitable for prodrug development. This aligns with growing interest in bioavailability enhancement, a frequent search topic among medicinal chemists. Its carboxylic acid group allows salt formation or esterification, strategies often discussed in forums on formulation optimization. Notably, its stability under physiological pH conditions expands its utility in in vitro assays and preclinical studies.

Beyond pharmaceuticals, 2-(1-amino-4-methylcyclohexyl)acetic acid finds niche applications in material science, particularly in designing smart polymers with pH-responsive behavior. The amino-acid hybrid structure enables incorporation into peptide-inspired materials, a hot topic in biodegradable polymer research. Such interdisciplinary relevance addresses frequent queries about multi-functional chemical building blocks in academic and industrial settings.

Ongoing research explores derivatives of this compound for targeted drug delivery systems. The methylcyclohexyl group may improve tissue penetration, while the acetic acid moiety facilitates conjugation to nanoparticles—a technique trending in nanomedicine discussions. Patent analyses reveal its inclusion in novel kinase inhibitor scaffolds, reflecting the compound's adaptability to modern precision medicine approaches.

For researchers sourcing CAS 1341109-74-7, purity (>98%) and stereochemical consistency are critical procurement criteria. Suppliers increasingly provide analytical certificates with detailed chromatographic data, responding to demand for QC transparency in fine chemicals. Storage recommendations typically suggest inert atmospheres at 2-8°C to preserve the amine functionality—a practical consideration often searched by laboratory personnel.

In conclusion, 2-(1-amino-4-methylcyclohexyl)acetic acid represents a compelling case study in functionalized cyclohexane chemistry. Its dual functional groups and stereochemical complexity position it at the intersection of small molecule therapeutics and advanced material design, making it a compound to watch in both academic publications and industrial applications. As synthetic methodologies evolve, so too will its role in addressing contemporary challenges in life sciences and beyond.